Cas no 849776-47-2 (1H-Benzimidazole-2-carboxylic acid monohydrate)

1H-Benzimidazole-2-carboxylic acid monohydrate structure
849776-47-2 structure
Product Name:1H-Benzimidazole-2-carboxylic acid monohydrate
CAS No:849776-47-2
MF:C8H8N2O3
MW:180.16072177887
CID:716747
PubChem ID:329762853
Update Time:2024-12-09

1H-Benzimidazole-2-carboxylic acid monohydrate Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-2-carboxylic acid hydrate
    • 1H-1,3-BENZIMIDAZOLE-2-CARBOXYLIC ACID
    • 1H-Benzimidazole-2-carboxylic acid monohydrate
    • 1H-Benzimidazole-2-carboxylicacid, hydrate (1:1)
    • 2-Carboxy-1H-benzimidazole hydrate
    • 1H-Benzimidazole-2-carboxylic acid, monohydrate (9CI)
    • 1H-Benzo[d]imidazole-2-carboxylic acid hydrate
    • DTXSID70594466
    • YQHUUYLPOCNBKD-UHFFFAOYSA-N
    • J-504655
    • F0001-2142
    • Benzimidazole-2-carboxylic acid monohydrate
    • GEO-00260
    • CS-0456200
    • 849776-47-2
    • GS-0592
    • 1H-Benzo[d]imidazole-2-carboxylicacidhydrate
    • SCHEMBL16239370
    • 1H-benzimidazole-2-carboxylic acid;hydrate
    • 1H-Benzimidazole-2-carboxylic acid monohydrate, 97%
    • 1H-Benzimidazole-2-carboxylic acid--water (1/1)
    • AKOS024258193
    • 1H-1,3-benzodiazole-2-carboxylic acid hydrate
    • MDL： MFCD07368500
    • Inchi： 1S/C8H6N2O2.H2O/c11-8(12)7-9-5-3-1-2-4-6(5)10-7;/h1-4H,(H,9,10)(H,11,12);1H2
    • InChI Key： YQHUUYLPOCNBKD-UHFFFAOYSA-N
    • SMILES： O=C(C1NC2C(=CC=CC=2)N=1)O.O

Computed Properties

  • Exact Mass: 180.05300
  • Monoisotopic Mass: 180.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67Ų

Experimental Properties

  • Melting Point: 169-171°C
  • Boiling Point: 539.3°C at 760 mmHg
  • Flash Point: 280°C
  • PSA: 75.21000
  • LogP: 1.19680

1H-Benzimidazole-2-carboxylic acid monohydrate Security Information

  • Symbol: GHS05
  • Signal Word：Danger
  • Hazard Statement： H318
  • Warning Statement： P280-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 41
  • Safety Instruction： 26-39
  • Hazardous Material Identification： Xi

1H-Benzimidazole-2-carboxylic acid monohydrate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Benzimidazole-2-carboxylic acid monohydrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM153838-5g
1H-Benzimidazole-2-carboxylic acid monohydrate
 849776-47-2 95%
5g
 $303 2021-06-09
TRC
H159921-100mg
1h-benzimidazole-2-carboxylic acid monohydrate
 849776-47-2
100mg
 $ 50.00 2022-06-04
TRC
H159921-500mg
1h-benzimidazole-2-carboxylic acid monohydrate
 849776-47-2
500mg
 $ 65.00 2022-06-04
TRC
H159921-1g
1h-benzimidazole-2-carboxylic acid monohydrate
 849776-47-2
1g
 $ 80.00 2022-06-04
Chemenu
CM153838-1g
1H-Benzimidazole-2-carboxylic acid monohydrate
 849776-47-2 95%
1g
 $*** 2023-05-29
Chemenu
CM153838-5g
1H-Benzimidazole-2-carboxylic acid monohydrate
 849776-47-2 95%
5g
 $*** 2023-05-29
Apollo Scientific
OR7662-250mg
1H-Benzimidazole-2-carboxylic acid hydrate
 849776-47-2 90+%
250mg
 £16.00 2023-09-02
Apollo Scientific
OR7662-1g
1H-Benzimidazole-2-carboxylic acid hydrate
 849776-47-2 90+%
1g
 £48.00 2023-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H921566-1g
1H-BenziMidazole-2-carboxylic acid hydrate
 849776-47-2 97%
1g
 ￥463.50 2022-01-11
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
709166-1G
1
 849776-47-2 97%
1G
 515.7 2021-05-17

1H-Benzimidazole-2-carboxylic acid monohydrate Related Literature

849776-47-2 (1H-Benzimidazole-2-carboxylic acid monohydrate) Related Products

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.